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Introduction

Ethylhydrazine oxalate (CAS No. 6629-60-3) is a salt composed of ethylhydrazine and oxalic
acid.[1] While not an active pharmaceutical ingredient itself, it serves as a critical building block
in synthetic organic chemistry. Its utility is particularly pronounced in the field of medicinal
chemistry, where the ethylhydrazine moiety is incorporated into more complex molecules to
create novel heterocyclic compounds.[1][2][3] Hydrazine derivatives, in general, are
foundational to the synthesis of a wide array of biologically active compounds, including
treatments for tuberculosis and potential anticancer agents.[4] This guide provides a
comprehensive overview of the physicochemical properties, applications, handling, and safety
considerations of Ethylhydrazine oxalate for professionals in research and drug development.

Physicochemical Properties and Molecular
Structure

Ethylhydrazine oxalate is a stable, crystalline solid at room temperature, typically appearing
as a white to off-white powder.[5] Its salt structure confers greater stability and ease of handling
compared to the freebase ethylhydrazine.
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Core Data

The fundamental properties of Ethylhydrazine oxalate are summarized in the table below,

providing at-a-glance information for laboratory use.

Property Value Source(s)

CAS Number 6629-60-3 (2116171
C4H10N204 or C2HsNz2 -

Molecular Formula [21[6](71(8]
C2H204

Molecular Weight 150.13 g/mol [2][6]18]
White to off-white powder or

Appearance [5]
crystals

_ _ 170-173 °C (with

Melting Point N [21I51[71[9]
decomposition)

Synonyms Ethylhydrazine ethanedioate [2][10]

Molecular Structure

The compound consists of an ethylhydrazinium cation and an oxalate anion, joined by ionic

and hydrogen bonds. The dual representation of the molecular formula (CaH10N204 and

C2HsNz - C2H20a.) reflects this salt structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. Buy Ethylhydrazine oxalate | 6629-60-3 [smolecule.com]

. i EERlE =96.0% (T) | Sigma-Aldrich [sigmaaldrich.com]

. ETHYL HYDRAZINE OXALATE | 6629-60-3 [chemicalbook.com]

. calcasolutions.com [calcasolutions.com]

. Ethylhydrazine oxalate | 6629-60-3 [sigmaaldrich.com]

. chemscene.com [chemscene.com]

. 6629-60-3 Cas No. | Ethylhydrazine oxalate | Matrix Scientific [matrixscientific.com]

. scbt.com [scbt.com]

°
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. Ethylhydrazine oxalate | CAS#:6629-60-3 | Chemsrc [chemsrc.com]
e 10. Page loading... [wap.guidechem.com]

« To cite this document: BenchChem. [Molecular weight and formula of Ethylhydrazine
oxalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584216#molecular-weight-and-formula-of-
ethylhydrazine-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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